2-[(2,4,5-trichlorophenoxy)methyl]-1H-1,3-benzodiazole
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Overview
Description
Synthesis Analysis
The synthesis of related compounds like 2,4,5-Trichlorophenoxyacetic acid (also known as 2,4,5-T), a synthetic auxin, involves the reaction of 2,4,5-Trichlorophenol and chloroacetic acid .Molecular Structure Analysis
The molecular structure of the related compound 2,4,5-Trichlorophenoxyacetic acid (2,4,5-T) is C8H5Cl3O3 . It’s an organochloride with the molecular formula C6H3Cl3O .Chemical Reactions Analysis
The chemical reactions involving related compounds like 2,4,5-Trichlorophenoxyacetic acid (2,4,5-T) and hexachlorophene involve the intermediate production of 2,4,5-trichlorophenol (TCP) and the formation of 2,3,7,8-Tetrachlorodibenzodioxin (TCDD, commonly referred to simply as dioxin) as an unwanted by-product .Physical And Chemical Properties Analysis
The physical and chemical properties of the related compound 2,4,5-Trichlorophenoxyacetic acid (2,4,5-T) include a molar mass of 255.48 g/mol, a melting point of 154 to 158 °C, and a boiling point at which it decomposes .Mechanism of Action
Safety and Hazards
Future Directions
As for future directions, it’s important to note that the use of related compounds like 2,4,5-Trichlorophenoxyacetic acid (2,4,5-T) has been phased out due to toxicity concerns . Therefore, any future research or development involving “2-[(2,4,5-trichlorophenoxy)methyl]-1H-1,3-benzodiazole” would need to take these concerns into account.
properties
CAS RN |
16883-23-1 |
---|---|
Molecular Formula |
C14H9Cl3N2O |
Molecular Weight |
327.6 g/mol |
IUPAC Name |
2-[(2,4,5-trichlorophenoxy)methyl]-1H-benzimidazole |
InChI |
InChI=1S/C14H9Cl3N2O/c15-8-5-10(17)13(6-9(8)16)20-7-14-18-11-3-1-2-4-12(11)19-14/h1-6H,7H2,(H,18,19) |
InChI Key |
GFRZLMJKJQYBAE-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C2C(=C1)NC(=N2)COC3=CC(=C(C=C3Cl)Cl)Cl |
Origin of Product |
United States |
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